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An In-Depth Technical Guide to 4-Bromobenzyl Chloride

Introduction

4-Bromobenzyl chloride, with the Chemical Abstracts Service (CAS) number 589-17-3, is a
versatile bifunctional organic compound.[1][2][3] It serves as a crucial intermediate and building
block in a wide array of synthetic applications, particularly within the pharmaceutical and
agrochemical industries.[1][2] This guide provides a comprehensive overview of its chemical
and physical properties, synthesis, reactivity, applications, and safety protocols, tailored for
researchers and professionals in drug development and chemical synthesis.

Chemical Identity and Properties

4-Bromobenzyl chloride is a disubstituted benzene derivative, featuring both a brominated
aromatic ring and a benzylic chloride. This unique structure imparts differential reactivity,
making it a valuable synthon. The benzylic chloride is highly susceptible to nucleophilic
substitution, while the aryl bromide can participate in various cross-coupling reactions.[2]

Table 1: Physicochemical Properties of 4-Bromobenzyl Chloride
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Property Value Source(s)

CAS Number 589-17-3 [1112][3]

Molecular Formula C7HseBrCl [1][3]14]

Molecular Weight 205.48 g/mol [1112][3]
White to light yellow crystalline

Appearance powder or granules.[1][4][5][6] [L1I5161[7]
[7]

Melting Point 36-40 °C [31[4]I5]

Boiling Point 136-139 °C at 27 mmHg [41051[7]

Density 1.541 g/cm3 [2]
Insoluble in water; soluble in

B organic solvents like ethanol,

Solubility _ [1]2]4]
dichloromethane, and THF.[1]
[21[41[7]
1-bromo-4-

IUPAC Name [4]
(chloromethyl)benzene
p-Bromo-alpha-chlorotoluene,

Synonyms [31[41[6]1[7]

4-Bromo-a-chlorotoluene

Synthesis and Purification

A common laboratory-scale synthesis of 4-bromobenzyl chloride involves the chlorination of

4-bromobenzyl alcohol. This can be achieved using various chlorinating agents, such as oxalyl

chloride or thionyl chloride, in an appropriate solvent like dichloromethane.[1]

Experimental Protocol: Synthesis from 4-Bromobenzyl

Alcohol

e Setup: To a round-bottom flask equipped with a magnetic stirrer, add 4-bromobenzyl alcohol

and dichloromethane.
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e Reaction: Stir the mixture for approximately 10 minutes. Slowly add a stoichiometric
equivalent of oxalyl chloride to the solution at room temperature.

e Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC).

e Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate
forms, it can be removed by filtration.

« |solation: The filtrate is concentrated under reduced pressure to yield crude 4-bromobenzyl
chloride.

 Purification: The product can be further purified by recrystallization from ethanol or by
vacuum distillation.[1][7] Purity should be confirmed by *H NMR and 3C NMR spectroscopy.

[1]

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1329333/docs?utm_src=pdf-body#4-bromobenzyl-chloride-cas-number-lookup
https://www.benchchem.com/product/b1329333/docs?utm_src=pdf-body#4-bromobenzyl-chloride-cas-number-lookup
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6708142.htm
https://www.chemdad.com/index.php?c=article&id=6367
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6708142.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup

4-Bromobenzyl Alcohol + Dichloromethane in RBF
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Caption: General workflow for the synthesis of 4-bromobenzyl chloride.
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Applications in Organic Synthesis and Drug
Development

4-Bromobenzyl chloride is a cornerstone intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1] Its utility stems from the ability to selectively functionalize either the
benzylic or the aromatic position.

Nucleophilic Substitution Reactions

The chloromethyl group is an excellent electrophile for Sn2 reactions. For example, it readily
reacts with nucleophiles like sodium cyanide to form 4-bromobenzyl cyanide, a precursor for
synthesizing molecules with anti-inflammatory and antimicrobial properties.[2][8]

Reaction Example: Synthesis of 4-Bromobenzyl Cyanide

The reaction with sodium cyanide in an ethanol solvent proceeds via a nucleophilic substitution
mechanism, where the cyanide ion displaces the chloride.[8][9] The bromine atom on the
aromatic ring is significantly less reactive towards nucleophilic substitution under these
conditions due to its direct attachment to the sp? hybridized carbon of the benzene ring.[8]

Reaction Pathway Diagram

+ NaCN 4-Bromobenzyl Chloride

Ethanol (Solvent)
Su20992 Mechanism

Ethanol (Solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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